Cas no 72976-61-5 (Methanone,(1,2-dihydro-3-acenaphthylenyl)phenyl-)

• Product name: Methanone,(1,2-dihydro-3-acenaphthylenyl)phenyl-
• CAS No: 72976-61-5
• MF: C₁₉H₁₄O
• MW: 258.31386
• CID: 578513
• PubChem ID: 283128

Methanone,(1,2-dihydro-3-acenaphthylenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,(1,2-dihydro-3-acenaphthylenyl)phenyl-
• 3-Benzoylacenaphthen
• 3-benzoylacenaphthene
• 5-Benzoylacenaphthen
• AC1L5XZC
• AC1Q5EZP
• acenaphthen-3-yl-phenyl ketone
• Acenaphthen-3-yl-phenyl-keton
• AG-K-00053
• AR-1B5798
• CTK5D7187
• KST-1B8203
• NSC137426
• Oprea1_430959
• (1,2-Dihydro-3-acenaphthylenyl)phenylmethanone
• 72976-61-5
• 1,2-dihydroacenaphthylen-3-yl(phenyl)methanone
• NSC-137426
• DTXSID80300515
• NSC 137426

• Inchi： InChI=1S/C19H14O/c20-19(15-5-2-1-3-6-15)17-12-10-14-8-4-7-13-9-11-16(17)18(13)14/h1-8,10,12H,9,11H2
• InChI Key： NXBUPWOCJQZYCX-UHFFFAOYSA-N
• SMILES： C1CC2=C(C=CC3=C2C1=CC=C3)C(=O)C4=CC=CC=C4

Computed Properties

• Exact Mass: 258.10452
• Monoisotopic Mass: 258.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 92.5-93.0 ºC (acetone )
• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
• PSA: 17.07